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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public toxicological information

for 2,2-Dimethylglutaric acid. It is intended for informational purposes for a scientific

audience. A comprehensive toxicological evaluation would require dedicated experimental

studies.

Introduction
2,2-Dimethylglutaric acid (CAS No. 681-57-2) is a dicarboxylic acid with applications in the

synthesis of polymers and as an intermediate in the pharmaceutical industry.[1][2]

Understanding its toxicological profile is crucial for risk assessment and ensuring safe handling

in research and manufacturing settings. This guide provides a consolidated overview of the

existing, albeit limited, toxicological data for 2,2-Dimethylglutaric acid.

Summary of Toxicological Data
The available toxicological data for 2,2-Dimethylglutaric acid is primarily qualitative and

derived from safety data sheets and chemical databases. Specific quantitative data from

dedicated studies, such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect

Level), or LOAEL (Lowest-Observed-Adverse-Effect Level), are not readily available in the

public domain.

Table 1: Summary of Qualitative Toxicological Endpoints for 2,2-Dimethylglutaric Acid
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Toxicological Endpoint Observation References

Acute Oral Toxicity
Poses low acute toxicity upon

oral exposure.
[1]

Skin Corrosion/Irritation May cause mild skin irritation. [1][3][4]

Serious Eye Damage/Irritation May cause mild eye irritation. [1][3][4]

Respiratory Irritation
Inhalation of dust may cause

respiratory tract irritation.
[1][3][4]

Carcinogenicity

Not classified as a carcinogen

by the International Agency for

Research on Cancer (IARC) or

the Environmental Protection

Agency (EPA).

[1]

Genotoxicity No specific data available.

Specific Target Organ Toxicity
No specific target organ

toxicity has been identified.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,2-Dimethylglutaric acid is not classified for most hazard categories based on a

significant portion of notifications to the ECHA C&L Inventory.[3] However, some notifications

indicate potential hazards.

Table 2: GHS Hazard Statements Associated with 2,2-Dimethylglutaric Acid from a subset of

notifications
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Hazard Class Hazard Statement
Percentage of
Notifications

Skin Irritation H315: Causes skin irritation 35.3%

Eye Irritation
H319: Causes serious eye

irritation
35.3%

Specific target organ toxicity –

single exposure (respiratory

tract irritation)

H335: May cause respiratory

irritation
29.4%

Source: PubChem CID 12681[3]

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 2,2-Dimethylglutaric
acid are not available in the reviewed literature. However, standardized OECD (Organisation

for Economic Co-operation and Development) guidelines are typically followed for such

assessments. Below is a generalized workflow for evaluating the toxicological profile of a

chemical substance.
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Phase 1: Initial Screening

Phase 2: Sub-acute/Sub-chronic Toxicity

Phase 3: Chronic Toxicity & Carcinogenicity Phase 4: Reproductive & Developmental Toxicity

Acute Oral Toxicity (e.g., OECD 420, 423, 425)

Repeated Dose 28-day Oral Toxicity Study (e.g., OECD 407)

If warranted by initial findings

In Vitro Genotoxicity (e.g., Ames Test - OECD 471) In Vitro Chromosomal Aberration (e.g., OECD 473)

Chronic Toxicity Study (e.g., OECD 452)

If significant toxicity observed

Reproductive/Developmental Toxicity Screening Test (e.g., OECD 421)

If reproductive organs are affected

Carcinogenicity Study (e.g., OECD 451)

If chronic toxicity or genotoxicity is a concern

Prenatal Developmental Toxicity Study (e.g., OECD 414)

For further characterization

Click to download full resolution via product page

Caption: Generalized workflow for toxicological assessment of a chemical.

Metabolic Pathways
2,2-Dimethylglutaric acid is described as a metabolite.[1] It has been suggested to be

involved in metabolic pathways and may serve as a substrate for various enzymes.[5]

However, specific, detailed signaling or metabolic pathways in which 2,2-Dimethylglutaric
acid is a key component are not well-documented in the available literature. For context, a

simplified diagram illustrating the general concept of a metabolic pathway is provided below.

Precursor Molecule Intermediate 1Enzyme 1 2,2-Dimethylglutaric Acid
(as a potential intermediate)

Enzyme 2 Intermediate 2Enzyme 3 Final ProductEnzyme 4
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Caption: Conceptual diagram of a metabolic pathway.

Conclusion and Data Gaps
The currently available data suggests that 2,2-Dimethylglutaric acid has a low order of acute

toxicity and is a mild irritant to the skin, eyes, and respiratory system. There is no evidence to

suggest it is a carcinogen. However, there is a significant lack of quantitative toxicological data,

including acute toxicity values (LD50), repeated dose toxicity studies (NOAEL, LOAEL), and

genotoxicity assessments. Furthermore, detailed information on its metabolic fate and potential

to interact with biological signaling pathways is absent. To conduct a thorough risk assessment

for drug development or other applications, further experimental studies following standardized

guidelines would be necessary to address these data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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